(3-Phenyloxetan-3-yl)methanamine Hydrochloride

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: (3-phenyloxetan-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C10H13NO.ClH/c11-6-10(7-12-8-10)9-4-2-1-3-5-9;/h1-5H,6-8,11H2;1H
• InChI Key: QOWBDDFITUQISU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(CN)C2=CC=CC=C2.Cl

Description

(3-Phenyloxetan-3-yl)methanamine Hydrochloride is a chemical compound with the molecular formula C₁₀H₁₃NO·HCl and a molecular weight of 199.68. It is a salt analog of (3-Phenyloxetan-3-yl)methanamine and is used in various chemical reactions and research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

(3-Phenyloxetan-3-yl)methanamine Hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can be performed to modify the compound’s structure.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution .

Scientific Research Applications

(3-Phenyloxetan-3-yl)methanamine Hydrochloride has several scientific research applications, including:

Chemistry: It is used in the synthesis and screening of MASP-2 inhibitors, which are important in drug development.

Biology: The compound may be used in biological studies involving cyclodimerization of small cyclic ethers.

Industry: The compound is used as a building block in various industrial chemical processes.

Mechanism of Action

The mechanism of action of (3-Phenyloxetan-3-yl)methanamine Hydrochloride involves its participation in cyclodimerization reactions via neighboring carbonyl-group participation and cation transfer.

Comparison with Similar Compounds

Similar Compounds

(3-Phenyloxetan-3-yl)methanamine: The parent compound of (3-Phenyloxetan-3-yl)methanamine Hydrochloride.

(3-Phenyloxetan-3-yl)methanol: A related compound with a hydroxyl group instead of an amine group.

(3-Phenyloxolan-3-yl)methanamine Hydrochloride: A similar compound with a slightly different structure.

Uniqueness

Its structure allows for specific chemical transformations that may not be possible with other similar compounds.